2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide

• Molecular Formula: C17H20Cl2N4OS
• Molecular Weight: 399.3 g/mol
• IUPAC Name: N-tert-butyl-2-[[5-(2,4-dichlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H20Cl2N4OS/c1-5-8-23-15(12-7-6-11(18)9-13(12)19)21-22-16(23)25-10-14(24)20-17(2,3)4/h5-7,9H,1,8,10H2,2-4H3,(H,20,24)
• InChI Key: HBTDUBYPYAXMHU-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)CSC1=NN=C(N1CC=C)C2=C(C=C(C=C2)Cl)Cl

Description

2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide is a chemical compound that belongs to the class of triazole-containing compounds. It has attracted significant attention from researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the synthesis of bacterial cell walls. It has also been shown to induce apoptosis in cancer cells by activating caspases and causing DNA damage. Additionally, it exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide has been shown to have several biochemical and physiological effects. It exhibits significant antimicrobial, anticancer, and anti-inflammatory activities, as mentioned earlier. In addition, it has been shown to possess antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of novel antibiotics. Furthermore, it exhibits potent anticancer and anti-inflammatory activities, making it a potential candidate for the treatment of cancer and inflammatory diseases. However, one of the limitations of this compound is its relatively low solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its structure to improve its solubility and bioavailability. Additionally, it may be interesting to explore its potential applications in the field of agriculture as a fungicide or herbicide. Finally, it may be worthwhile to investigate its potential as a lead compound for the development of novel drugs for the treatment of cancer, inflammatory diseases, and infectious diseases.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide involves the reaction of 4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol with tert-butyl chloroacetate in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields the desired product in good yield.

Scientific Research Applications

2-{[4-allyl-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(tert-butyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess significant antimicrobial activity against a wide range of Gram-positive and Gram-negative bacteria, as well as fungi. In addition, it exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Furthermore, it has been shown to possess significant anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.